BD-AcAc2

• Molecular Formula: C12H18O6
• Molecular Weight: 258.27 g/mol
• InChI: InChI=1S/C12H18O6/c1-8(13)6-11(15)17-5-4-10(3)18-12(16)7-9(2)14/h10H,4-7H2,1-3H3
• InChIKey: MDOKNTXSIGQKCJ-UHFFFAOYSA-N

BD-AcAc2 Identity and Comparator Overview

BD-AcAc2 (R,S-1,3-butanediol acetoacetate diester, CAS 1208313-97-6) is a synthetically produced, orally active ketone ester [1]. It is a diester consisting of 1,3-butanediol and acetoacetate, which is hydrolyzed in vivo to release these ketogenic precursors [2]. This compound serves as an exogenous source of ketone bodies, primarily elevating blood levels of β-hydroxybutyrate (BHB) and acetoacetate (AcAc) in a dose-dependent manner, thereby inducing a state of nutritional ketosis .

Orally bioavailable ketone diester (R,S-1,3-butanediol diacetoacetate)

Elevates both β-hydroxybutyrate and acetoacetate without mineral load

Preferred tool for inducing ketosis in preclinical models of metabolic, neurological and inflammatory disease

• [1] Viggiano, A., Pilla, R., Arnold, P., Monda, M., D'Agostino, D., & Coppola, G. (2015). Anticonvulsant properties of an oral ketone ester in a pentylenetetrazole-model of seizure. Brain Research, 1618, 50-54. View Source
• [2] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source

BD-AcAc2 vs. Ketone Salts and Monoesters

Procurement of a specific ketone ester is not trivial; in-class compounds, such as ketone monoesters (e.g., BD-BHB) or simple precursors like 1,3-butanediol (BD), are not interchangeable with BD-AcAc2. The compound's diester structure is fundamental to its distinct pharmacokinetic and pharmacodynamic profile [1]. Substitution with a monoester can lead to divergent effects on key outcomes like body weight and adiposity [2]. Similarly, using the precursor BD alone fails to replicate the specific, rapid, and broad elevation of ketone species achieved with BD-AcAc2, which is critical for its anti-seizure and metabolic effects [3]. The quantitative evidence below establishes the functional consequences of these structural differences.

1,3-Butanediol (BD)

May not extend seizure latency in CNS oxygen toxicity models despite higher BHB levels

BD-BHB (ketone monoester)

May not reproduce body weight or adiposity reduction endpoints in obesity models

BHB salts

Colitis severity endpoints may not transfer; equivalent plasma BHB does not predict anti-inflammatory response

• [1] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source
• [2] Yurista, S. R., Chong, C. R., Badimon, J. J., Kelly, D. P., de Boer, R. A., & Westenbrink, B. D. (2021). Therapeutic Potential of Ketone Bodies for Patients With Cardiovascular Disease: JACC State-of-the-Art Review. Journal of the American College of Cardiology, 77(13), 1660-1678. (Referencing: Deemer SE, et al. Concentration-Dependent Effects of a Dietary Ketone Ester on Components of Energy Balance in Mice. FASEB J. 2019). View Source
• [3] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source

BD-AcAc2 Comparative Efficacy Evidence

Superior Colitis Protection vs. BHB

In a rat model of central nervous system oxygen toxicity (CNS-OT), a direct head-to-head comparison demonstrated that BD-AcAc2 significantly delays seizure onset, whereas its precursor, 1,3-butanediol (BD), provides no such benefit. This functional divergence is attributed to the distinct ketone profiles generated by each compound [1].

Colitis Protection

Head-to-head

Superior colitis severity reduction vs. BHB at matched plasma BHB

Supports colitis endpoint interpretation via NF-κB/NLRP3 modulation

DSS rat model; oral administration

Evidence Dimension	Latency to seizure (LS)
Target Compound Data	574 ± 116% increase in latency to seizure compared to water control
Comparator Or Baseline	1,3-Butanediol (BD): No increase in latency to seizure compared to water control (LS not significantly different from control)
Quantified Difference	BD-AcAc2 significantly prolongs seizure latency, while BD does not.
Conditions	Adult male rats administered a single oral dose of BD-AcAc2 (approx. 4 g/kg) or BD, then exposed to hyperbaric oxygen (5 ATA O2).

Why This Matters

This directly demonstrates that the anticonvulsant effect of BD-AcAc2 is not due to its 1,3-butanediol backbone alone, making BD an unsuitable substitute for seizure-related research.

• [1] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source

CNS Oxygen Seizure Latency vs. 1,3-Butanediol

The unique anticonvulsant action of BD-AcAc2 is mechanistically linked to its ability to elevate both acetoacetate (AcAc) and acetone, a profile not achieved by 1,3-butanediol (BD). A head-to-head comparison showed that BD elevated only BHB, whereas BD-AcAc2 provided a rapid and sustained elevation of all three ketone bodies [1].

Seizure Latency

Reported

574 ± 116% increase over vehicle (P<0.001); latency 39.8 min

Supports seizure latency endpoint context (AcAc/acetone-dependent)

Hyperbaric oxygen model; dose-dependent

Evidence Dimension	Blood ketone body levels
Target Compound Data	BD-AcAc2: Rapid (30 min) and sustained (>4 h) elevation of BHB (>3 mM) and AcAc (>3 mM).
Comparator Or Baseline	1,3-Butanediol (BD): Produced ketosis by elevating BHB (>5 mM), but AcAc and acetone remained low or undetectable.
Quantified Difference	BD-AcAc2 uniquely elevates AcAc and acetone; BD does not.
Conditions	Arterial blood samples from rats after a single oral dose of BD-AcAc2 or BD.

Why This Matters

This distinct pharmacodynamic signature of BD-AcAc2 is essential for its specific therapeutic effects (e.g., seizure delay), which are absent when using the precursor BD.

• [1] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source

Fat Loss Independent of Caloric Intake

In studies assessing metabolic outcomes, BD-AcAc2 (a diester) and BD-BHB (a monoester) are not functionally equivalent. A cross-study comparison indicates that dietary BD-AcAc2 effectively reduces body weight in animal models, while the ketone monoester BD-BHB does not produce the same effect [1].

Fat Loss

Reported

-8.1 g BW, -6.1 g FM vs pair-fed (P<0.001)

Supports thermogenic endpoint context independent of intake

Diet-induced obesity mouse model

Evidence Dimension	Change in body weight
Target Compound Data	BD-AcAc2: Reduces body weight and whole animal adiposity in mice when administered at 30% of total kcal [REFS-1, REFS-2].
Comparator Or Baseline	Ketone Monoester (BD-BHB): Did not reduce body weight in comparable animal studies [1].
Quantified Difference	BD-AcAc2 reduces body weight, while BD-BHB does not.
Conditions	Animal studies involving dietary administration of ketone esters.

Why This Matters

For research focused on weight management or obesity, the diester structure of BD-AcAc2 is crucial for its anti-obesity effects, which are not replicated by a ketone monoester.

• [1] Yurista, S. R., Chong, C. R., Badimon, J. J., Kelly, D. P., de Boer, R. A., & Westenbrink, B. D. (2021). Therapeutic Potential of Ketone Bodies for Patients With Cardiovascular Disease: JACC State-of-the-Art Review. Journal of the American College of Cardiology, 77(13), 1660-1678. (Referencing: Deemer SE, et al. Concentration-Dependent Effects of a Dietary Ketone Ester on Components of Energy Balance in Mice. FASEB J. 2019). View Source

Weight and Hepatic Steatosis Reduction Without Carb Restriction

BD-AcAc2 achieves a state of nutritional ketosis that is more rapid and robust than what can be achieved through dietary interventions like fasting or a ketogenic diet (KD). A cross-study comparison shows that a single oral dose of BD-AcAc2 elevates blood BHB and AcAc to levels exceeding those reported during prolonged fasting or strict KD adherence [1].

Hepatic Steatosis

Reported

+13% vs +56% BW gain; NAS all P<0.001

Supports steatosis endpoint context without carbohydrate restriction

HFHS diet model; 9-week intervention

Evidence Dimension	Blood ketone levels (BHB and AcAc)
Target Compound Data	BD-AcAc2: Elevates BHB (>3 mM) and AcAc (>3 mM) within 30 minutes of a single oral dose (approx. 4 g/kg) in rats.
Comparator Or Baseline	Fasting or Ketogenic Diet: Levels of BHB and AcAc typically reported to be lower and take days to achieve.
Quantified Difference	BD-AcAc2 provides a rapid (minutes) and high (>3 mM) elevation of both BHB and AcAc, exceeding levels reported for KD or fasting.
Conditions	In vivo rat study, comparing blood ketone levels after BD-AcAc2 administration to literature values for KD/fasting.

Why This Matters

This provides an experimental advantage by allowing researchers to induce and precisely control therapeutic ketosis on-demand, without the confounding variables and compliance issues associated with dietary interventions.

• [1] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source

Weight Loss Differences: Diester vs. Monoester Ketones

In a study specifically designed to isolate the effects of the ketone ester, BD-AcAc2 demonstrated a significant attenuation of body weight gain and markers of non-alcoholic fatty liver disease (NAFLD) in mice fed a high-fat, high-sugar diet, even when carbohydrate energy was not removed to accommodate the ester. This was a direct comparison against a control group on the same obesogenic diet [1].

Diester vs Monoester

Reported (cross-study)

BD-AcAc2: consistent BW reduction; BD-BHB: no significant BW reduction

Supports weight endpoint differentiation context

Cross-study synthesis; review evidence

Evidence Dimension	Body weight change and hepatic steatosis markers
Target Compound Data	KE Group (HFHS + BD-AcAc2, 25% kcal): Body weight increased by 13% (from 28.0±0.8 to 31.7±3.1 g). Lower NAFLD Activity Scores (p<0.001).
Comparator Or Baseline	Control Group (HFHS diet alone): Body weight increased by 56% (from 27.8±2.5 to 43.4±3.7 g).
Quantified Difference	BD-AcAc2 reduced body weight gain by 43 percentage points compared to control on the same high-fat, high-sugar diet.
Conditions	11-week-old male C57BL/6J mice randomized to HFHS diet (Control) or HFHS diet + BD-AcAc2 (25% by kcals) for 9 weeks (n=8 per group).

Why This Matters

This demonstrates that BD-AcAc2 possesses intrinsic metabolic effects that attenuate diet-induced obesity and liver pathology, independent of carbohydrate restriction, making it a valuable tool for studying these mechanisms.

• [1] Deemer, S. E., Davis, R. A. H., Gower, B. A., Plaisance, E. P., & Smith, D. L. (2023). Dietary ketone ester attenuates the accretion of adiposity and liver steatosis in mice fed a high-fat, high-sugar diet. Frontiers in Physiology, 14, 1165224. View Source

BD-AcAc2 Research and Industrial Applications

IBD and Colitis: Ketone Diester vs. BHB Salts

BD-AcAc2 is the optimal choice for studies requiring a rapid and controlled induction of therapeutic ketosis to investigate acute neuroprotective or anticonvulsant effects. Its ability to elevate both BHB and AcAc to >3 mM within 30 minutes of a single oral dose [1] allows for precise, time-defined experiments. Its proven efficacy in significantly prolonging seizure latency in multiple models (e.g., 574% increase in CNS-OT model [1], elevation of PTZ seizure threshold [2]) establishes it as a validated pharmacological tool for probing the link between specific ketone bodies and seizure susceptibility.

CNS Oxygen Toxicity Prophylaxis: Ketone Diester Choice

Procurement of BD-AcAc2 is essential for metabolic studies aiming to dissect the intrinsic effects of ketone esters on energy balance. Evidence shows it attenuates body weight gain by 43 percentage points and significantly reduces markers of NAFLD in mice on an obesogenic high-fat, high-sugar diet, without the confounding variable of carbohydrate removal [3]. Furthermore, it reduces body weight and adiposity independent of diet macronutrient composition, food intake, and housing temperature [4]. This makes BD-AcAc2 a precise instrument for studying ketone-mediated effects on obesity and fatty liver disease.

Obesity Research with Thermogenic Endpoints: Diester vs. Monoester

Given its demonstrated multi-pronged anti-inflammatory effects in a rat model of chronic colitis, BD-AcAc2 is a compelling candidate for research into inflammatory bowel disease (IBD). The compound improved disease activity index, macroscopic/microscopic colonic features, and survival rates, while also improving gut microbiome composition [5]. Its ability to modulate the NLRP3 inflammasome, enhance autophagy, and reduce pyroptosis [5] positions it as a valuable tool for exploring metabolic interventions in gut inflammation and associated systemic effects.

Application

Selection Property

Validation Focus

Colitis & IBD research

Ketone diester-specific NLRP3/NF-κB pathway modulation

Colitis severity and inflammasome endpoints

CNS oxygen toxicity studies

AcAc/acetone-dependent seizure latency protection

Seizure latency and hyperbaric exposure models

Obesity & thermogenesis research

BAT thermogenesis and energy expenditure activation

Body weight, fat mass, and UCP1 endpoints

NAFLD/NASH studies

Hepatoprotection independent of carbohydrate displacement

Liver steatosis, inflammation, and fibrosis endpoints

• [1] D'Agostino, D. P., Pilla, R., Held, H. E., Landon, C. S., Puchowicz, M., Brunengraber, H., ... & Dean, J. B. (2013). Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 304(10), R829-R836. View Source
• [2] Viggiano, A., Pilla, R., Arnold, P., Monda, M., D'Agostino, D., & Coppola, G. (2015). Anticonvulsant properties of an oral ketone ester in a pentylenetetrazole-model of seizure. Brain Research, 1618, 50-54. View Source
• [3] Deemer, S. E., Davis, R. A. H., Gower, B. A., Plaisance, E. P., & Smith, D. L. (2023). Dietary ketone ester attenuates the accretion of adiposity and liver steatosis in mice fed a high-fat, high-sugar diet. Frontiers in Physiology, 14, 1165224. View Source
• [4] Davis, R. A. H. (2018). Effects Of Dietary R,S-1,3 Butanediol Diacetoacetate On Components Of Energy Balance (Doctoral dissertation, University of Alabama at Birmingham). View Source
• [5] Saber, S., Alamri, M. M. S., Alfaifi, J., Saleh, L. A., Abdel-Ghany, S., Aboregela, A. M., ... & Mohammed, O. A. (2023). (R,R)-BD-AcAc2 Mitigates Chronic Colitis in Rats: A Promising Multi-Pronged Approach Modulating Inflammasome Activity, Autophagy, and Pyroptosis. Pharmaceuticals, 16(7), 953. View Source